Cas no 1701505-02-3 (2-chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol)

• Product Name: 2-chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol
• CAS No: 1701505-02-3
• MF: C₆H₆Cl₂OS
• MW: 197.082238674164
• CID: 5897212
• PubChem ID: 105558934
• Update Time: 2025-06-27

2-chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol
• EN300-1981358
• 1701505-02-3

• Inchi： 1S/C6H6Cl2OS/c7-2-5(9)4-1-6(8)10-3-4/h1,3,5,9H,2H2
• InChI Key： QSXDRBKLAJTZFI-UHFFFAOYSA-N
• SMILES： ClCC(C1=CSC(=C1)Cl)O

Computed Properties

• Exact Mass: 195.9516414g/mol
• Monoisotopic Mass: 195.9516414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 112
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 48.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Aryl halides Aryl chlorides

Additional information on 2-chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol

Comprehensive Overview of 2-Chloro-1-(5-Chlorothiophen-3-yl)Ethan-1-ol (CAS No. 1701505-02-3)

2-Chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol (CAS No. 1701505-02-3) is a specialized organic compound featuring a unique molecular structure combining a chlorinated thiophene ring with a chloroethanol moiety. This compound has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a versatile intermediate. The presence of both chlorothiophene and chloroethanol functional groups enables diverse reactivity, making it valuable for synthesizing complex molecules. Researchers are particularly interested in its applications in drug discovery, where it serves as a building block for bioactive molecules targeting inflammation and metabolic disorders.

In recent years, the demand for heterocyclic compounds like 2-chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol has surged, driven by advancements in medicinal chemistry and material science. A trending topic in scientific forums revolves around its role in developing sustainable agrochemicals, aligning with global efforts to reduce environmental impact. Users frequently search for "CAS 1701505-02-3 solubility" or "synthesis of chlorothiophene derivatives," reflecting practical concerns in laboratory settings. Its stability under various pH conditions and compatibility with common solvents further enhance its utility.

From an industrial perspective, CAS No. 1701505-02-3 is often discussed alongside green chemistry principles, as researchers explore catalytic methods to optimize its production. Questions like "How to purify 2-chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol?" or "safety data for thiophene-based intermediates" rank high in search queries, emphasizing the need for detailed technical guidance. Analytical techniques such as HPLC and NMR are routinely employed to characterize this compound, ensuring high purity for critical applications.

The compound’s relevance extends to material science, where its electronic properties are investigated for use in organic semiconductors. With the rise of wearable technology, searches for "thiophene derivatives in flexible electronics" have increased, highlighting interdisciplinary interest. Additionally, its potential in catalysis and polymer chemistry is under exploration, addressing challenges in energy storage and biodegradable materials.

In summary, 2-chloro-1-(5-chlorothiophen-3-yl)ethan-1-ol (CAS No. 1701505-02-3) represents a multifaceted compound bridging gaps between pharmaceuticals, agriculture, and advanced materials. Its adaptability to modern synthetic workflows and alignment with sustainability goals position it as a key subject in contemporary research. For those seeking deeper insights, topics like "scaling up chlorothiophene reactions" or "derivatization strategies for CAS 1701505-02-3" offer fruitful avenues for further study.